Cas no 2169582-52-7 (5-methyl-2-(piperidin-3-yl)piperidin-3-amine)

• Product Name: 5-methyl-2-(piperidin-3-yl)piperidin-3-amine
• CAS No: 2169582-52-7
• MF: C₁₁H₂₃N₃
• MW: 197.320422410965
• CID: 6217339
• PubChem ID: 165551723
• Update Time: 2025-10-23

5-methyl-2-(piperidin-3-yl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-(piperidin-3-yl)piperidin-3-amine
• EN300-1477556
• 2169582-52-7

• Inchi： 1S/C11H23N3/c1-8-5-10(12)11(14-6-8)9-3-2-4-13-7-9/h8-11,13-14H,2-7,12H2,1H3
• InChI Key： CGTVJEPCJGUIIW-UHFFFAOYSA-N
• SMILES： N1CC(C)CC(C1C1CNCCC1)N

Computed Properties

• Exact Mass: 197.189197746g/mol
• Monoisotopic Mass: 197.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 50.1Ų

Additional information on 5-methyl-2-(piperidin-3-yl)piperidin-3-amine

5-Methyl-2-(Piperidin-3-Yl)Piperidin-3-Amine: A Comprehensive Overview

The compound with CAS No. 2169582-52-7, commonly referred to as 5-methyl-2-(piperidin-3-yl)piperidin-3-amine, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of piperidine derivatives, which are widely studied due to their unique chemical properties and biological activities. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in research related to 5-methyl-piperidine derivatives.

5-Methyl-piperidine derivatives have garnered considerable attention in the field of organic chemistry due to their versatility and adaptability in forming complex molecular architectures. The core structure of 5-methyl-piperidine consists of a six-membered ring with one nitrogen atom, which contributes to its amine functionality. The methyl group at the 5-position introduces steric hindrance, which can influence the compound's reactivity and selectivity in various reactions. This structural feature makes 5-methyl-piperidine derivatives valuable in the design of novel pharmaceutical agents and agrochemicals.

Recent studies have highlighted the potential of 5-methyl-piperidine derivatives in drug discovery. For instance, researchers have explored their role as inhibitors of certain enzymes involved in neurodegenerative diseases. The ability of these compounds to interact with specific biological targets has been attributed to their rigid structure and functional groups, which can be fine-tuned during synthesis. This has led to the development of 5-methyl-piperidine-based drugs that exhibit improved bioavailability and efficacy compared to traditional therapies.

In addition to their pharmaceutical applications, 5-methyl-piperidine derivatives have also found use in the agrochemical industry. Their ability to act as fungicides or insecticides has been documented in several recent studies. For example, a study published in 2023 demonstrated that certain 5-methyl-piperidine analogs possess potent antifungal activity against plant pathogens, making them promising candidates for crop protection.

The synthesis of 5-methyl-piperidine derivatives typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the alkylation of piperidine with appropriate methylating agents followed by functionalization at specific positions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing scalability.

From an environmental perspective, the development of eco-friendly synthesis routes for 5-methyl-piperidine derivatives is a growing area of research. Scientists are exploring the use of biocatalysts and green solvents to minimize waste generation and reduce the ecological footprint of these compounds. This aligns with global efforts to promote sustainable chemistry practices across industries.

In conclusion, 5-methyl-piperidine derivatives, represented by CAS No. 2169582-52-7, continue to be a subject of intense research due to their diverse applications and promising properties. As advancements in synthetic methodologies and biological applications unfold, these compounds are expected to play an increasingly important role in shaping future innovations across various sectors.